Ibuprofen sodium
Cat. No. B1238191
CAS No.:
31121-93-4
M. Wt: 229.27 g/mol
InChI Key: VYBJYTLOZWAVMJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05599969
Procedure details
A solution of (S)-enriched ibuprofen having an enantiomeric purity of 95.5% (211 kg) in toluene (797 kg) was heated to 60° C. with water (300 l) and aqueous sodium hydroxide solution (52 l--specific gravity 1.5) and allowed to settle for four hours. The aqueous layer was separated and the toluene layer washed with water. The aqueous washings and the aqueous layer were combined and residual toluene removed by distillation. Acetone (1684 kg) was added and the mixture cooled to 20° C. The sodium salt of (S)-enriched ibuprofen dihydrate (having an enantiomeric purity of 99.9%) separated, was collected by filtration and dried in vacuo. (Yield 143.5 kg).
Identifiers
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REACTION_CXSMILES
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[OH:1][C:2]([CH:4]([C:6]1[CH:15]=[CH:14][C:9]([CH2:10][CH:11]([CH3:13])[CH3:12])=[CH:8][CH:7]=1)[CH3:5])=[O:3].O.[OH-].[Na+:18]>C1(C)C=CC=CC=1>[Na+:18].[O-:3][C:2]([CH:4]([C:6]1[CH:7]=[CH:8][C:9]([CH2:10][CH:11]([CH3:12])[CH3:13])=[CH:14][CH:15]=1)[CH3:5])=[O:1] |f:2.3,5.6|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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OC(=O)C(C)C1=CC=C(CC(C)C)C=C1
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Name
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Quantity
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300 L
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Type
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reactant
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Smiles
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O
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Name
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Quantity
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52 L
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Name
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Quantity
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797 kg
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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20 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The aqueous layer was separated
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WASH
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Type
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WASH
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Details
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the toluene layer washed with water
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CUSTOM
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Type
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CUSTOM
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Details
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residual toluene removed by distillation
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ADDITION
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Type
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ADDITION
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Details
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Acetone (1684 kg) was added
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CUSTOM
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Type
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CUSTOM
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Details
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separated
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FILTRATION
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Type
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FILTRATION
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Details
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was collected by filtration
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CUSTOM
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Type
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CUSTOM
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Details
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dried in vacuo
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Outcomes
Product
Details
Reaction Time |
4 h |
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Name
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Ibuprofen Sodium Salt
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Type
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Smiles
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[Na+].[O-]C(=O)C(C)C1=CC=C(CC(C)C)C=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
